methyl 3-[6-(cyclopropylamino)-6-oxohexyl]-2,4-dioxo-1H-quinazoline-7-carboxylate

• IUPAC Name: methyl 3-[6-(cyclopropylamino)-6-oxohexyl]-2,4-dioxo-1H-quinazoline-7-carboxylate
• InChI: InChI=1S/C19H23N3O5/c1-27-18(25)12-6-9-14-15(11-12)21-19(26)22(17(14)24)10-4-2-3-5-16(23)20-13-7-8-13/h6,9,11,13H,2-5,7-8,10H2,1H3,(H,20,23)(H,21,26)
• InChI Key: TXOWFNZDRYYKGC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C(=O)N(C(=O)N2)CCCCCC(=O)NC3CC3
• Molecular Formula: C19H23N3O5
• Molecular Weight: 373.4 g/mol

Description

Methyl 3-[6-(cyclopropylamino)-6-oxohexyl]-2,4-dioxo-1H-quinazoline-7-carboxylate is a useful research compound. Its molecular formula is C19H23N3O5 and its molecular weight is 373.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound belongs to a broader class of chemicals that are often explored for their synthesis methodologies and structural properties. For example, the synthesis of 4H-3,1-benzoxazines, quinazolin-2-ones, and quinoline-4-ones through palladium-catalyzed oxidative carbonylation of 2-ethynylaniline derivatives shows the versatility and complexity of reactions involving quinazoline derivatives. This process underscores the importance of catalysts in creating diverse heterocyclic compounds, which can include structures similar to the one (Costa et al., 2004).

Antimicrobial and Antitumor Activities

Research has also been conducted on the antitumor and antimicrobial potentials of quinazoline derivatives. These compounds, including variations of the structure , have shown promise in treating various diseases. For instance, studies on fluoroquinolones and related compounds reveal their significant antibacterial activities against a range of pathogens, highlighting the potential of similar compounds in medical research and treatment development (Miyamoto et al., 1995).

Chemical Properties and Mechanisms

The chemical properties and reaction mechanisms of quinazoline derivatives are of particular interest in organic chemistry. The synthesis and characterization of dihydrobenzofuran derivatives from substituted p-benzoquinones, for example, offer insights into the rearrangement reactions and the formation of structurally complex molecules. Such studies contribute to understanding the fundamental aspects of organic synthesis and the development of new chemical entities (Kozuka, 1982).